Cas no 876669-75-9 (8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876669-75-9
• MF: C₁₉H₁₉N₅O₄
• MW: 381.385263681412
• CID: 5476600

8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxyphenyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H19N5O4/c1-11-9-22-15-16(21(3)19(27)23(17(15)26)10-12(2)25)20-18(22)24(11)13-7-5-6-8-14(13)28-4/h5-9H,10H2,1-4H3
• InChI Key： MSRWMMIYSOUTHM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4OC([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C(C([H])([H])[H])=O)=O

Additional information on 8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2-Methoxyphenyl)-1,7-Dimethyl-3-(2-Oxopropyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No 876669-75-9, named 8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule belonging to the imidazopurine class. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in the fields of pharmacology and medicinal chemistry. The molecule's structure is characterized by a fused imidazo-purine ring system with multiple substituents that confer it with distinct chemical and biological properties.

Imidazopurines are a class of heterocyclic compounds that combine the structural elements of imidazole and purine rings. These compounds are known for their diverse biological activities and have been extensively studied for their potential as therapeutic agents. The 8-(2-methoxyphenyl) substituent in this compound introduces aromaticity and enhances the molecule's stability. Additionally, the 1,7-dimethyl groups provide steric bulk and may influence the compound's solubility and bioavailability. The 3-(2-oxopropyl) group introduces a ketone functionality that could play a role in molecular interactions and enzymatic activity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques such as multi-component reactions and microwave-assisted synthesis to optimize its production. These methods have not only improved the yield but also enhanced the purity of the compound. The structural elucidation of this molecule has been achieved through various spectroscopic techniques including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have confirmed the presence of all functional groups as per the proposed structure.

The biological activity of 8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been explored in several in vitro assays. Early findings suggest that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary studies indicate that this compound may also modulate other cellular targets such as kinases and transcription factors.

One of the most intriguing aspects of this compound is its potential application in anti-inflammatory therapy. Given its ability to inhibit COX enzymes without causing significant cytotoxicity to normal cells (as demonstrated in cell viability assays), it represents a promising lead for developing safer anti-inflammatory agents. Moreover, its ability to modulate transcription factors such as NF-kB suggests that it could also be effective in treating chronic inflammatory diseases such as arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties,8-(2-methoxyphenyl)-1,7-dimethyl-3-(2-oxopropyl)-1H,2H,…dione has also shown potential in other therapeutic areas. Recent research has explored its role as an anticancer agent by targeting specific oncogenic pathways. For example,in vitro studies have demonstrated that this compound induces apoptosis in cancer cells by activating caspase pathways while sparing normal cells from cytotoxic effects.

The pharmacokinetic profile of this compound has been evaluated using rodent models. Results indicate that it exhibits moderate oral bioavailability with a half-life suitable for once or twice daily dosing regimens. Furthermore,the compound demonstrates favorable distribution characteristics with significant accumulation observed in target tissues such as inflamed joints or tumor sites.

From an environmental standpoint,the synthesis process of this compound has been optimized to minimize waste generation and reduce environmental impact.High-yielding synthetic routes combined with efficient purification methods have contributed to its eco-friendly production profile.Additionally,the use of non-toxic solvents during synthesis aligns with current green chemistry principles.

In conclusion,CAS No 876669-75-9,or 8-(2-methoxyphenyl)-…dione,represents a novel chemical entity with significant potential across multiple therapeutic areas.The combination of its unique structure,favorable pharmacokinetic properties,and promising biological activities positions it as a valuable asset for drug discovery efforts.Further preclinical studies are currently underway to fully elucidate its mechanism of action,optimize dosing regimens,and assess long-term safety profiles.These efforts aim to advance this promising candidate towards clinical trials where it could ultimately benefit patients suffering from chronic inflammatory diseases or cancer.